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Compound of Interest

Compound Name:
4-Amino-4-methyl-2-pentanone

Oxalate

Cat. No.: B1265502 Get Quote

A Technical Guide to 4-Amino-4-methyl-2-pentanone
Oxalate
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 4-Amino-4-methyl-2-
pentanone Oxalate, a valuable organic compound used in research and as a synthetic

intermediate. It details the compound's physical and chemical properties, experimental

protocols for its synthesis, and its known biological activities.

Compound Identification and Nomenclature
4-Amino-4-methyl-2-pentanone Oxalate, also known as Diacetonamine Oxalate, is the

oxalate salt of the parent amine. It is a stable, crystalline solid, which makes it a convenient

form for handling and storage compared to the free base.

Primary Identifiers:
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Property Value Source(s)

Compound Name
4-Amino-4-methyl-2-
pentanone Oxalate

[1][2][3][4]

Synonyms

Diacetonamine Oxalate, 1,1-

dimethyl-3-oxobutylammonium

hydrogen oxalate

[5][6]

CAS Number 625-03-6 [1][2][3][4][6]

Molecular Formula
C₈H₁₅NO₅ (or

C₆H₁₃NO·C₂H₂O₄)
[2][4][6]

| Molecular Weight | 205.21 g/mol |[1][2] |

Note on Nomenclature and CAS Numbers: There is a potential for confusion in literature and

supplier catalogs.

CAS 625-03-6 refers specifically to the 1:1 oxalate salt (C₈H₁₅NO₅, MW ~205.21 g/mol )

discussed in this guide.[1][2][3][4][6]

CAS 625-04-7 typically refers to the free amine, 4-Amino-4-methyl-2-pentanone (C₆H₁₃NO,

MW ~115.17 g/mol ), or is sometimes used interchangeably for the hydrogenoxalate salt.[7]

[8][9][10] The synthesis protocols often yield the hydrogenoxalate salt.[11][12] This guide

focuses on the compound associated with CAS 625-03-6.

Physical and Chemical Properties
The compound's properties make it suitable for various laboratory applications. It is a white,

crystalline solid soluble in common polar solvents.

Summary of Physicochemical Data:
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Property Value Source(s)

Appearance
White crystalline
powder/solid.

[7]

Melting Point 125-130 °C (decomposes). [7]

Solubility
Soluble in water, alcohol, and

ether.
[7]

Storage (Powder) Stable for 3 years at -20°C. [1]

Storage (In Solvent) Stable for 1 year at -80°C. [1]

| Purity | Commercially available at ≥95%. |[3] |

Spectral and Analytical Data
While comprehensive spectral data for the oxalate salt is not readily available in public

databases, data for the parent free amine (CAS: 625-04-7) is available and can be used to

characterize the amine moiety of the molecule.

Mass Spectrum (Electron Ionization): The NIST WebBook provides the mass spectrum for

the free amine, 2-Pentanone, 4-amino-4-methyl-.[10]

FTIR and Raman Spectra: SpectraBase contains FTIR and Raman spectra for the free

amine.[13]

Experimental Protocols
The most well-documented synthesis produces the hydrogen oxalate salt from mesityl oxide.

This method is noted for yielding a clean product by avoiding significant byproduct formation.

[14]

Protocol 1: Synthesis from Mesityl Oxide and Aqueous
Ammonia (Hydrogen Oxalate Salt)
This protocol is adapted from a reliable procedure published in Organic Syntheses.[11][12] It

involves the reaction of mesityl oxide with ammonia followed by precipitation of the stable
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hydrogen oxalate salt.

Materials:

Mesityl oxide (200 g, 2.0 moles)

Aqueous ammonia (27%, 280 cc)

Oxalic acid (dihydrate, approx. 252 g for the acid salt)

95% Ethanol (approx. 4 L)

Absolute Ethanol (for washing)

Procedure:

Formation of Diacetonamine:

In a 1-L round-bottomed flask with a mechanical stirrer, combine mesityl oxide and

aqueous ammonia.[12]

Cool the flask with running tap water to manage the exothermic reaction.[12]

Stir vigorously for 3-8 hours until the mixture becomes homogeneous.[12]

Seal the flask and let it stand at room temperature for three days to maximize yield.[14]

Preparation for Salification:

Remove excess ammonia by passing a stream of dry air through the solution.[12]

Dissolve the resulting amine solution in an equal volume of absolute alcohol.[12]

Titrate a small aliquot with a standard oxalic acid solution to determine the precise amount

needed for precipitation of the entire batch.[5] For the hydrogen oxalate salt, twice the

amount of oxalic acid needed to neutralize the amine (as determined by litmus) is

required.[12]

Precipitation of the Hydrogen Oxalate Salt:
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In a large beaker, dissolve the calculated amount of oxalic acid in 4 L of 95% ethanol.[12]

Slowly add the diacetonamine/alcohol solution to the oxalic acid solution with constant,

vigorous stirring.[15]

During the addition of the second half of the amine solution, cool the container to prevent

the formation of the neutral oxalate salt.[5][12]

Isolation and Purification:

Heat the final mixture to 70°C with stirring, then filter while hot through a pre-heated

Büchner funnel.[12]

Allow the filtrate to cool slowly to promote crystallization.[15] The diacetonamine hydrogen

oxalate will separate.

Collect the crystals by filtration, wash with cold absolute alcohol, and dry.[14]

Expected Yield: 285–320 g (63–70%).[12]

Expected Melting Point: 126–127°C.[12]

Synthesis Workflow

Mesityl Oxide +
Aqueous Ammonia (27%)

Stir & Cool
(3-8 hrs)
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Crude Diacetonamine
Solution

Remove Excess NH3
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Dissolve in
Absolute EtOH
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Oxalic Acid in EtOH Filter Hot (70°C) Crystallize from

Filtrate Wash & Dry Crystals
Final Product:
Diacetonamine

Hydrogen Oxalate

Click to download full resolution via product page

Caption: Workflow for the synthesis of diacetonamine hydrogen oxalate.

Biological Activity and Applications
Beyond its role as a chemical intermediate, 4-Amino-4-methyl-2-pentanone Oxalate has

documented biological activities that are of interest to drug development professionals.
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Adrenergic Receptor Agonist: The compound has been identified as an adrenergic receptor

agonist.[2] Agonists of these receptors are a broad class of drugs with applications in treating

conditions like hypertension, anxiety, and pain.

Antibacterial Activity: It has been shown to be an active compound against wild-type strains

of Escherichia coli and Mycobacterium tuberculosis.[2] This suggests potential for further

investigation in the development of novel antibacterial agents.

Biological Activity Profile

Mechanism of Action Observed Effects

{4-Amino-4-methyl-2-pentanone Oxalate | CAS: 625-03-6}

Adrenergic Receptor
Agonist

 Acts as an
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Mycobacterium tuberculosis
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Click to download full resolution via product page

Caption: Biological activities of 4-Amino-4-methyl-2-pentanone Oxalate.

Logical Relationships of Properties
The interconnected properties of this compound define its utility. Its chemical structure dictates

its physical state and solubility, which in turn influences the protocols for its synthesis and its

potential biological applications.
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Chemical Identity Physical Properties Applications & Activity Synthesis

4-Amino-4-methyl-2-pentanone Oxalate

CAS: 625-03-6 Appearance:
White Crystalline Solid Synthetic Intermediate Precursor:

Mesityl Oxide

Formula: C₈H₁₅NO₅

MW: 205.21

Melting Point:
125-130°C (dec.)

Solubility:
Water, EtOH, Ether

Adrenergic Agonist

Antibacterial

Reaction:
+ Ammonia

Purification:
via Oxalate Salt

Click to download full resolution via product page

Caption: Interrelationships of the compound's properties and uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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